Regorafenib Monohydrate
Regorafenib Monohydrate
Regorafenib hydrate is a hydrate that is the monohydrate form of anhydrous regorafenib. Used for for the treatment of metastatic colorectal cancer in patients who have previously received chemotherapy, anti-EGFR or anti-VEGF therapy. It has a role as an antineoplastic agent, a tyrosine kinase inhibitor and a hepatotoxic agent. It contains a regorafenib.
See also: Regorafenib (has active moiety).
See also: Regorafenib (has active moiety).
Brand Name:
Vulcanchem
CAS No.:
1019206-88-2
VCID:
VC0001473
InChI:
InChI=1S/C21H15ClF4N4O3.H2O/c1-27-19(31)18-10-13(6-7-28-18)33-12-3-5-17(16(23)9-12)30-20(32)29-11-2-4-15(22)14(8-11)21(24,25)26;/h2-10H,1H3,(H,27,31)(H2,29,30,32);1H2
SMILES:
Array
Molecular Formula:
C21H17ClF4N4O4
Molecular Weight:
500.8 g/mol
Regorafenib Monohydrate
CAS No.: 1019206-88-2
Cat. No.: VC0001473
Molecular Formula: C21H17ClF4N4O4
Molecular Weight: 500.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Regorafenib hydrate is a hydrate that is the monohydrate form of anhydrous regorafenib. Used for for the treatment of metastatic colorectal cancer in patients who have previously received chemotherapy, anti-EGFR or anti-VEGF therapy. It has a role as an antineoplastic agent, a tyrosine kinase inhibitor and a hepatotoxic agent. It contains a regorafenib. See also: Regorafenib (has active moiety). |
|---|---|
| CAS No. | 1019206-88-2 |
| Molecular Formula | C21H17ClF4N4O4 |
| Molecular Weight | 500.8 g/mol |
| IUPAC Name | 4-[4-[[4-chloro-3-(trifluoromethyl)phenyl]carbamoylamino]-3-fluorophenoxy]-N-methylpyridine-2-carboxamide;hydrate |
| Standard InChI | InChI=1S/C21H15ClF4N4O3.H2O/c1-27-19(31)18-10-13(6-7-28-18)33-12-3-5-17(16(23)9-12)30-20(32)29-11-2-4-15(22)14(8-11)21(24,25)26;/h2-10H,1H3,(H,27,31)(H2,29,30,32);1H2 |
| Standard InChI Key | ZOPOQLDXFHBOIH-UHFFFAOYSA-N |
| Canonical SMILES | CNC(=O)C1=NC=CC(=C1)OC2=CC(=C(C=C2)NC(=O)NC3=CC(=C(C=C3)Cl)C(F)(F)F)F |
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